molecular formula C9H15NO4 B8680878 Diethyl 2-(1-aminoethylidene)malonate CAS No. 137786-67-5

Diethyl 2-(1-aminoethylidene)malonate

Cat. No.: B8680878
CAS No.: 137786-67-5
M. Wt: 201.22 g/mol
InChI Key: XSBRDCXKWANXIE-UHFFFAOYSA-N
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Description

Diethyl 2-(1-aminoethylidene)malonate is a useful research compound. Its molecular formula is C9H15NO4 and its molecular weight is 201.22 g/mol. The purity is usually 95%.
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Properties

CAS No.

137786-67-5

Molecular Formula

C9H15NO4

Molecular Weight

201.22 g/mol

IUPAC Name

diethyl 2-(1-aminoethylidene)propanedioate

InChI

InChI=1S/C9H15NO4/c1-4-13-8(11)7(6(3)10)9(12)14-5-2/h4-5,10H2,1-3H3

InChI Key

XSBRDCXKWANXIE-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(=C(C)N)C(=O)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of diethyl malonate (19.05 mL, 124 mmol) and acetonitrile (6.46 mL, 124 mmol) in 1,2-dichloroethane (DCE) (80 mL) under nitrogen atmosphere was slowly added tin(IV) chloride (31.9 mL, 272 mmol) in 30 min and then the mixture was heated to 125° C. for 2.5 h. The mixture was concentrated to a paste and then dissolved in acetone (350 mL), transferred to a beaker vigorously stirred and saturated Na2CO3/water (250 mL) was added dropwise to pH˜9-10. The slush was filtered through a bed of celite stirring the surface of the Celite™ to facilitate filtering. The filter cake was washed with dichloromethane (4×200 mL). The aqueous phase was separated from the filtrate and the organic phase was dried (Na2SO4), concentrated and dried in vacuo to provide diethyl 2-(1-aminoethylidene)malonate (25.51 g, 120 mmol, 97% yield) as a pale amber oil. 1H NMR (400 MHz, CHLOROFORM-d) δ ppm 1.29 (m, 6 H), 2.15 (s, 3 H), 4.06-4.32 (m, 4 H), 4.81-5.20 (m, 1 H), 8.72-9.18 (m, 1 H); LCMS (m/z) ES+=202 (M+1).
Quantity
19.05 mL
Type
reactant
Reaction Step One
Quantity
6.46 mL
Type
reactant
Reaction Step Two
Name
tin(IV) chloride
Quantity
31.9 mL
Type
reactant
Reaction Step Three
Quantity
80 mL
Type
solvent
Reaction Step Four

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